Cas no 861409-87-2 (4-Cyclopropyl-2-(piperazin-1-yl)-6-(trifluoromethyl)pyrimidine)

• Product Name: 4-Cyclopropyl-2-(piperazin-1-yl)-6-(trifluoromethyl)pyrimidine
• CAS No: 861409-87-2
• MF: C₁₂H₁₅F₃N₄
• MW: 272.269512414932
• MDL: MFCD05861978
• CID: 3059804
• PubChem ID: 19614677
• Update Time: 2025-04-21

4-Cyclopropyl-2-(piperazin-1-yl)-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Cyclopropyl-2-(piperazin-1-yl)-6-(trifluoromethyl)pyrimidine
• LJB40987
• 861409-87-2
• CS-0240808
• EN300-230163
• AKOS000311857
• 4-CYCLOPROPYL-2-PIPERAZIN-1-YL-6-(TRIFLUOROMETHYL)PYRIMIDINE
• 4-Cyclopropyl-2-(1-piperazinyl)-6-(trifluoromethyl)pyrimidine
• STK347026
• BBL038065
• 4-CYCLOPROPYL-2-PIPERAZINO-6-(TRIFLUOROMETHYL)PYRIMIDINE
• DTXSID001181095

• MDL： MFCD05861978
• Inchi： 1S/C12H15F3N4/c13-12(14,15)10-7-9(8-1-2-8)17-11(18-10)19-5-3-16-4-6-19/h7-8,16H,1-6H2
• InChI Key： QXIUFZYCZKVMMO-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2CC2)=NC(=N1)N1CCNCC1)(F)F

Computed Properties

• Exact Mass: 272.12488098Da
• Monoisotopic Mass: 272.12488098Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.1Ų